2,2,3,3,4,4,5,5-octafluoro-1,6-hexanediyl tetraphenyl bis(phosphate)
Overview
Description
2,2,3,3,4,4,5,5-octafluoro-1,6-hexanediyl tetraphenyl bis(phosphate) is a fluorinated compound that has gained significant attention in scientific research due to its unique properties. This compound is known for its ability to act as a potent flame retardant and is widely used in various industries.
Mechanism of Action
The mechanism of action of 2,2,3,3,4,4,5,5-octafluoro-1,6-hexanediyl tetraphenyl bis(phosphate) as a flame retardant is based on its ability to release phosphoric acid when exposed to high temperatures. This phosphoric acid then reacts with the free radicals produced during combustion, effectively interrupting the chain reaction and reducing the spread of fire.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 2,2,3,3,4,4,5,5-octafluoro-1,6-hexanediyl tetraphenyl bis(phosphate). However, studies have shown that this compound is not toxic to aquatic organisms and does not accumulate in the environment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2,2,3,3,4,4,5,5-octafluoro-1,6-hexanediyl tetraphenyl bis(phosphate) in lab experiments is its ability to act as a potent flame retardant, reducing the risk of fire. However, this compound is relatively expensive and may not be suitable for all experiments due to its unique properties.
Future Directions
There are several future directions for the research of 2,2,3,3,4,4,5,5-octafluoro-1,6-hexanediyl tetraphenyl bis(phosphate). One potential area of research is the development of new materials for energy storage and conversion using this compound. Additionally, further studies are needed to investigate the potential toxicity of this compound and its effects on human health and the environment. Finally, there is a need for the development of more cost-effective synthesis methods for this compound to make it more accessible for research purposes.
In conclusion, 2,2,3,3,4,4,5,5-octafluoro-1,6-hexanediyl tetraphenyl bis(phosphate) is a unique compound that has gained significant attention in scientific research. Its ability to act as a potent flame retardant and potential use in the development of new materials for energy storage and conversion make it a promising area of research. Further studies are needed to investigate its potential toxicity and develop more cost-effective synthesis methods.
Scientific Research Applications
2,2,3,3,4,4,5,5-octafluoro-1,6-hexanediyl tetraphenyl bis(phosphate) has been extensively studied for its flame retardant properties. It is commonly used in the production of plastics, textiles, and electronics to reduce the risk of fire. Additionally, this compound has been investigated for its potential use in the development of new materials for energy storage and conversion.
properties
IUPAC Name |
(6-diphenoxyphosphoryloxy-2,2,3,3,4,4,5,5-octafluorohexyl) diphenyl phosphate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C30H24F8O8P2/c31-27(32,21-41-47(39,43-23-13-5-1-6-14-23)44-24-15-7-2-8-16-24)29(35,36)30(37,38)28(33,34)22-42-48(40,45-25-17-9-3-10-18-25)46-26-19-11-4-12-20-26/h1-20H,21-22H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTNHOADYEUCCPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OP(=O)(OCC(C(C(C(COP(=O)(OC2=CC=CC=C2)OC3=CC=CC=C3)(F)F)(F)F)(F)F)(F)F)OC4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C30H24F8O8P2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
726.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(4-chlorobutanoyl)-8-methyl-2,3,3a,4,5,6-hexahydro-1H-pyrazino[3,2,1-jk]carbazole](/img/structure/B3822288.png)
![2-(8-cyclohexyl-1,2,3a,4,5,6-hexahydro-3H-pyrazino[3,2,1-jk]carbazol-3-yl)acetamide](/img/structure/B3822296.png)
![N-methyl-N-{[1-(3-methylphenyl)-1H-pyrazol-4-yl]methyl}-4-(4H-1,2,4-triazol-4-yl)benzamide](/img/structure/B3822313.png)
![2-[(4-oxo-2,5-cyclohexadien-1-ylidene)amino]-1H-isoindole-1,3(2H)-dione acetate](/img/structure/B3822316.png)
![2,7-bis(4'-chloro-4-biphenylyl)-5,10-bis(2,4-dimethoxyphenyl)tetrahydropyrrolo[3,4-c]pyrrolo[3',4':4,5]pyrazolo[1,2-a]pyrazole-1,3,6,8(2H,3aH,5H,7H)-tetrone](/img/structure/B3822324.png)
![1-[3-(3-chlorophenyl)-1-methyl-1H-pyrazol-4-yl]-N-methyl-N-[(1-methyl-2-pyrrolidinyl)methyl]methanamine](/img/structure/B3822336.png)
![2-cyclopropyl-N-[1-methyl-2-(1H-1,2,4-triazol-1-yl)ethyl]-1,3-benzoxazole-6-carboxamide](/img/structure/B3822338.png)
![3-(2-fluorophenyl)-N-[2-(2-oxo-1-piperidinyl)ethyl]-3-phenylpropanamide](/img/structure/B3822346.png)
